Cas no 827318-24-1 (Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-)
![Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]- structure](https://www.kuujia.com/scimg/cas/827318-24-1x500.png)
827318-24-1 structure
Product name:Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-
Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]- Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-
- N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]propanamide
- DTXSID10741351
- 827318-24-1
- SCHEMBL6481076
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- Inchi: InChI=1S/C14H14N4O/c1-2-14(19)17-11-3-4-12-9(5-11)6-13(18-12)10-7-15-16-8-10/h3-8,18H,2H2,1H3,(H,15,16)(H,17,19)
- InChI Key: FCXKDPZCFQLEJG-UHFFFAOYSA-N
- SMILES: CCC(=O)NC1=CC2=C(C=C1)NC(=C2)C3=CNN=C3
Computed Properties
- Exact Mass: 254.11676108g/mol
- Monoisotopic Mass: 254.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.6Ų
Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]- Related Literature
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
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4. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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